Cas no 2172560-80-2 (2-{N-benzyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}acetic acid)

• Product Name: 2-{N-benzyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}acetic acid
• CAS No: 2172560-80-2
• MF: C₃₃H₃₀N₂O₅
• MW: 534.601708889008
• CID: 5800324
• PubChem ID: 165583056
• Update Time: 2025-05-23

2-{N-benzyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-benzyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}acetic acid
• 2172560-80-2
• EN300-1530200
• 2-{N-benzyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]propanamido}acetic acid

• Inchi： 1S/C33H30N2O5/c36-31(35(21-32(37)38)20-23-10-2-1-3-11-23)19-18-24-12-4-9-17-30(24)34-33(39)40-22-29-27-15-7-5-13-25(27)26-14-6-8-16-28(26)29/h1-17,29H,18-22H2,(H,34,39)(H,37,38)
• InChI Key： UGYHPPMDEFWROM-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC=C1CCC(N(CC(=O)O)CC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 534.21547206g/mol
• Monoisotopic Mass: 534.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-benzyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}acetic acid

2-{N-benzyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}acetic acid: A Comprehensive Overview

The compound 2172560-80-2, also known as 2-{N-benzyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}acetic acid, is a complex organic molecule with significant potential in various fields of chemistry and biotechnology. This compound is characterized by its intricate structure, which includes a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and an acetic acid component. The presence of these functional groups makes it a versatile compound with applications in peptide synthesis, drug discovery, and material science.

The Fmoc group is a well-known protecting group in peptide chemistry. It is widely used to protect amino groups during solid-phase peptide synthesis (SPPS). The Fmoc group is particularly favored due to its stability under basic conditions and its ability to be removed under acidic conditions, such as those involving trifluoroacetic acid (TFA). This property makes the compound an ideal candidate for use in the synthesis of complex peptides and proteins. Recent advancements in peptide synthesis have further highlighted the importance of such protecting groups in achieving high yields and purities in peptide production.

The benzyl group in the compound adds to its versatility. Benzyl groups are commonly used as protecting groups for hydroxyl and amine functionalities. In this compound, the benzyl group is attached to the nitrogen atom, forming an N-benzyl amide. This structure not only stabilizes the molecule but also enhances its solubility properties, making it easier to handle during synthetic procedures. Furthermore, the benzyl group can be selectively removed under specific conditions, allowing for precise control over the reactivity of the molecule.

The acetic acid component of the molecule introduces carboxylic acid functionality, which can participate in various chemical reactions such as esterification, amidation, or conjugation with other molecules. This makes the compound suitable for applications in drug delivery systems, where functional groups are required to attach drugs to carriers or targeting moieties. Recent studies have explored the use of such compounds in designing prodrugs and targeted drug delivery systems, emphasizing their potential in modern medicine.

From a structural standpoint, the compound exhibits a high degree of symmetry and complexity. The fluorenylmethoxycarbonyl group contributes to the molecule's rigidity and planarity, which are important properties for applications in materials science. For instance, such rigid structures are often sought after in the design of liquid crystals or organic semiconductors. Recent research has shown that incorporating Fmoc-containing compounds into polymer frameworks can enhance their electronic properties, paving the way for their use in advanced materials.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves coupling reactions between amino acids or peptide fragments and Fmoc derivatives. The use of coupling agents such as HATU (Hexafluorobenzotriazole-Uronium) or EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) facilitates efficient amide bond formation. The presence of the benzyl group can be introduced through reductive amination or via pre-functionalized reagents.

The characterization of this compound relies on advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques allow for precise determination of the molecular structure and purity. Recent advancements in analytical chemistry have made these methods more accessible and reliable, ensuring that compounds like this one can be thoroughly characterized even at trace levels.

From an environmental standpoint, understanding the fate and transport of such compounds is crucial for their safe handling and disposal. While there is limited data available on this specific compound's environmental impact, general principles from green chemistry suggest that minimizing waste generation and using sustainable synthetic methods can significantly reduce ecological footprints. Recent initiatives in sustainable chemistry have emphasized the importance of designing molecules with recyclability and biodegradability in mind.

In conclusion, 2-{N-benzyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}acetic acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure endows it with properties that make it valuable in peptide synthesis, drug delivery systems, and materials science. As research continues to uncover new applications for such compounds, their role in advancing science and technology will undoubtedly grow.